Cas no 176032-35-2 (Benzenamine, 3-[(4-phenyl-2-pyrimidinyl)oxy]-)

• Product Name: Benzenamine, 3-[(4-phenyl-2-pyrimidinyl)oxy]-
• CAS No: 176032-35-2
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• CID: 1368451
• PubChem ID: 22724415
• Update Time: 2025-04-20

Benzenamine, 3-[(4-phenyl-2-pyrimidinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[(4-phenyl-2-pyrimidinyl)oxy]-
• SCHEMBL6804659
• DTXSID901264905
• 3-[(4-Phenyl-2-pyrimidinyl)oxy]benzenamine
• 176032-35-2

• Inchi： 1S/C16H13N3O/c17-13-7-4-8-14(11-13)20-16-18-10-9-15(19-16)12-5-2-1-3-6-12/h1-11H,17H2
• InChI Key： ISZVBJNIYOGYAL-UHFFFAOYSA-N
• SMILES： O(C1=NC=CC(C2C=CC=CC=2)=N1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 263.10599
• Monoisotopic Mass: 263.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.03